Cas no 2172620-66-3 (2-N-(cyclopropylmethyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidoacetic acid)

• Product Name: 2-N-(cyclopropylmethyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidoacetic acid
• CAS No: 2172620-66-3
• MF: C₂₅H₂₆N₂O₅
• MW: 434.484346866608
• CID: 5758725
• PubChem ID: 165810990
• Update Time: 2025-05-23

2-N-(cyclopropylmethyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[N-(cyclopropylmethyl)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]acetic acid
• 2172620-66-3
• EN300-1488631
• 2-N-(cyclopropylmethyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidoacetic acid

• Inchi： 1S/C25H26N2O5/c28-23(27(15-24(29)30)14-17-11-12-17)10-5-13-26-25(31)32-16-22-20-8-3-1-6-18(20)19-7-2-4-9-21(19)22/h1-10,17,22H,11-16H2,(H,26,31)(H,29,30)/b10-5+
• InChI Key： JDLPAGQNQMENFL-BJMVGYQFSA-N
• SMILES： O=C(/C=C/CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(CC(=O)O)CC1CC1

Computed Properties

• Exact Mass: 434.18417193g/mol
• Monoisotopic Mass: 434.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-N-(cyclopropylmethyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidoacetic acid

Comprehensive Overview of 2-N-(cyclopropylmethyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidoacetic acid (CAS No. 2172620-66-3)

The compound 2-N-(cyclopropylmethyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidoacetic acid (CAS No. 2172620-66-3) is a highly specialized chemical entity with significant applications in peptide synthesis and pharmaceutical research. Its intricate structure, featuring a cyclopropylmethyl group and a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting moiety, makes it a valuable building block for modern drug discovery. Researchers and chemists frequently seek information on this compound due to its role in solid-phase peptide synthesis (SPPS), a technique widely used in the development of therapeutic peptides and biologics.

In recent years, the demand for Fmoc-protected amino acid derivatives like this compound has surged, driven by advancements in bioconjugation and targeted drug delivery systems. The but-2-enamidoacetic acid backbone provides a versatile platform for further functionalization, enabling the creation of custom peptide sequences with enhanced stability and bioavailability. This aligns with the growing interest in precision medicine and personalized therapeutics, where tailored peptide-based treatments are gaining traction.

The cyclopropylmethyl moiety in this compound is particularly noteworthy, as it contributes to the molecule's conformational rigidity and metabolic stability. Such features are critical in the design of peptide mimetics and small-molecule inhibitors, which are often explored for their potential in treating diseases like cancer and autoimmune disorders. Additionally, the Fmoc group ensures selective deprotection during synthesis, a feature highly valued in combinatorial chemistry and high-throughput screening workflows.

From a synthetic perspective, CAS No. 2172620-66-3 is often discussed in the context of green chemistry and sustainable synthesis. Researchers are increasingly focused on optimizing reaction conditions to minimize waste and improve yields, reflecting broader industry trends toward environmentally friendly practices. This compound's compatibility with microwave-assisted synthesis and flow chemistry further enhances its appeal in modern laboratories.

Another area of interest is the compound's potential role in proteomics and chemical biology. Its unique structure allows for the incorporation of bioorthogonal handles, enabling researchers to study protein-protein interactions and post-translational modifications with high precision. This has implications for understanding cell signaling pathways and developing novel diagnostic tools, topics frequently searched in academic and industrial research circles.

In summary, 2-N-(cyclopropylmethyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidoacetic acid represents a critical tool in contemporary chemical and biological research. Its multifaceted applications—from peptide therapeutics to chemical probes—underscore its importance in addressing some of the most pressing challenges in drug development and life sciences. As the scientific community continues to explore its potential, this compound is poised to remain a focal point of innovation and discovery.